Cas no 202932-83-0 (L-Prolinamide, L-prolyl-N-(phenylmethyl)-)

L-Prolinamide, L-prolyl-N-(phenylmethyl)- structure
202932-83-0 structure
Product Name:L-Prolinamide, L-prolyl-N-(phenylmethyl)-
CAS No:202932-83-0
MF:C17H23N3O2
MW:301.383424043655
CID:1392814
PubChem ID:10891967
Update Time:2025-04-20

L-Prolinamide, L-prolyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Prolinamide, L-prolyl-N-(phenylmethyl)-
    • (2S)-N-benzyl-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidine-2-carboxamide
    • 202932-83-0
    • SCHEMBL8393443
    • DTXSID30447424
    • Inchi: 1S/C17H23N3O2/c21-16(19-12-13-6-2-1-3-7-13)15-9-5-11-20(15)17(22)14-8-4-10-18-14/h1-3,6-7,14-15,18H,4-5,8-12H2,(H,19,21)/t14-,15-/m0/s1
    • InChI Key: HGDPOFYRDGIIPZ-GJZGRUSLSA-N
    • SMILES: O=C([C@@H]1CCCN1)N1CCC[C@H]1C(NCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 301.17919
  • Monoisotopic Mass: 301.17902698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • PSA: 61.44
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